Cas no 2228254-25-7 (N-3-(1H-indol-3-yl)propyl-N-methylhydroxylamine)

• Product Name: N-3-(1H-indol-3-yl)propyl-N-methylhydroxylamine
• CAS No: 2228254-25-7
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5877625
• PubChem ID: 165858944
• Update Time: 2025-11-01

N-3-(1H-indol-3-yl)propyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-3-(1H-indol-3-yl)propyl-N-methylhydroxylamine
• EN300-1791433
• 2228254-25-7
• N-[3-(1H-indol-3-yl)propyl]-N-methylhydroxylamine

• Inchi： 1S/C12H16N2O/c1-14(15)8-4-5-10-9-13-12-7-3-2-6-11(10)12/h2-3,6-7,9,13,15H,4-5,8H2,1H3
• InChI Key： TUQIIBWVJJYQBJ-UHFFFAOYSA-N
• SMILES： ON(C)CCCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.3Ų

Additional information on N-3-(1H-indol-3-yl)propyl-N-methylhydroxylamine

N-3-(1H-indol-3-yl)propyl-N-methylhydroxylamine: A Comprehensive Overview

The compound N-3-(1H-indol-3-yl)propyl-N-methylhydroxylamine (CAS No. 2228254-25-7) is a fascinating molecule with significant potential in various fields of research and application. This compound is characterized by its unique structure, which combines an indole moiety with a hydroxylamine group, making it a subject of interest in both academic and industrial settings. Recent advancements in its synthesis, characterization, and biological applications have further underscored its importance in modern chemistry and pharmacology.

N-3-(1H-indol-3-yl)propyl-N-methylhydroxylamine is a derivative of hydroxylamine, a class of compounds known for their role in various biochemical processes. The indole ring, a heterocyclic structure containing nitrogen, is a key feature of this compound. Indole derivatives are widely studied due to their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The integration of the indole group with the hydroxylamine moiety in this compound opens up new possibilities for exploring its functional properties.

Recent studies have focused on the synthesis of N-3-(1H-indol-3-yl)propyl-N-methylhydroxylamine using advanced methodologies. Researchers have employed green chemistry approaches to optimize the synthesis process, ensuring higher yields and reduced environmental impact. These methods include the use of microwave-assisted synthesis and catalytic systems that enhance reaction efficiency. The ability to synthesize this compound in large quantities has facilitated its application in various research domains.

The biological activity of N-3-(1H-indol-3-yl)propyl-N-methylhydroxylamine has been a focal point of recent investigations. Studies have demonstrated its potential as an antioxidant agent, which is attributed to the electron-rich nature of the indole ring. This property makes it a promising candidate for applications in oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, its ability to scavenge free radicals has been validated through in vitro assays, providing a strong foundation for future therapeutic explorations.

In addition to its antioxidant properties, N-3-(1H-indol-3-yl)propyl-N-methylhydroxylamine has shown potential as an anti-inflammatory agent. Experimental results indicate that it can inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways. This dual functionality—combining antioxidant and anti-inflammatory activities—positions this compound as a versatile tool in drug discovery efforts targeting chronic inflammatory diseases.

The pharmacokinetic profile of N-3-(1H-indol-3-yl)propyl-N-methylhydroxylamine has also been examined in preclinical studies. Research indicates that it exhibits favorable absorption and bioavailability characteristics, which are critical for its potential use as an oral medication. However, further studies are required to fully understand its metabolism and excretion pathways in vivo.

Another area of interest lies in the exploration of N-3-(1H-indol-3-yl)propyl-N-methylhydroxylamine as a precursor for more complex molecules. Its structure serves as a valuable building block for synthesizing bioactive compounds with enhanced therapeutic potential. For instance, researchers have utilized this compound as an intermediate in the synthesis of indole-based drugs targeting specific molecular pathways involved in cancer progression.

The safety profile of N-3-(1H-indol-3-yl)propyl-N-methylhydrox